![molecular formula C20H20N2O4 B5188974 ethyl 4-[3-(benzylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate](/img/structure/B5188974.png)
ethyl 4-[3-(benzylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-[3-(benzylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate, also known as EBP, is a chemical compound that has been extensively studied for its potential applications in scientific research. EBP is a member of the pyrrolidine family of compounds and is synthesized through a series of chemical reactions.
Mechanism of Action
The mechanism of action of ethyl 4-[3-(benzylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2), which is involved in the inflammatory response. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). This compound has also been shown to inhibit the growth of cancer cells and induce apoptosis in these cells.
Advantages and Limitations for Lab Experiments
Ethyl 4-[3-(benzylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate has several advantages for use in lab experiments. It is a relatively stable compound, which makes it easy to handle and store. It is also readily available and can be synthesized in large quantities. However, one limitation of this compound is that it can be toxic at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for research related to ethyl 4-[3-(benzylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate. One area of interest is the development of this compound analogs that have improved pharmacological properties. Another area of interest is the investigation of the potential use of this compound in the treatment of Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.
In conclusion, this compound is a chemical compound that has been extensively studied for its potential applications in scientific research. It is synthesized through a series of chemical reactions and has a wide range of biological activities. This compound has been used in research related to cancer, HIV, and Alzheimer's disease. It has several advantages for use in lab experiments, but also has limitations. There are several future directions for research related to this compound, including the development of analogs and investigation of its potential use in the treatment of Alzheimer's disease.
Synthesis Methods
The synthesis of ethyl 4-[3-(benzylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate involves a series of chemical reactions that start with the reaction of ethyl 4-chloro-3-nitrobenzoate with benzylamine to form ethyl 4-(benzylamino)-3-nitrobenzoate. This intermediate is then reduced with sodium dithionite to form ethyl 4-(benzylamino)-3-aminobenzoate. The final step involves the cyclization of the amino group with the carboxylic acid group to form this compound.
Scientific Research Applications
Ethyl 4-[3-(benzylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate has been extensively studied for its potential applications in scientific research. It has been shown to have a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties. This compound has been used in research related to cancer, HIV, and Alzheimer's disease.
Properties
IUPAC Name |
ethyl 4-[3-(benzylamino)-2,5-dioxopyrrolidin-1-yl]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O4/c1-2-26-20(25)15-8-10-16(11-9-15)22-18(23)12-17(19(22)24)21-13-14-6-4-3-5-7-14/h3-11,17,21H,2,12-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GEQXKGDDZBZLKQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)N2C(=O)CC(C2=O)NCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.